Cas no 2175979-13-0 (4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol)

• Product Name: 4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol
• CAS No: 2175979-13-0
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5754564
• PubChem ID: 126856781
• Update Time: 2025-06-03

4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• F6438-7187
• 4-(benzimidazol-1-ylmethyl)oxan-4-ol
• 4-((1H-Benzo[d]imidazol-1-yl)methyl)tetrahydro-2H-pyran-4-ol
• AKOS032844486
• 2175979-13-0
• 4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol
• 2H-Pyran-4-ol, 4-(1H-benzimidazol-1-ylmethyl)tetrahydro-

• Inchi： 1S/C13H16N2O2/c16-13(5-7-17-8-6-13)9-15-10-14-11-3-1-2-4-12(11)15/h1-4,10,16H,5-9H2
• InChI Key： RNLZXHKFJLWERP-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=NC3C=CC=CC2=3)(CC1)O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 442.8±43.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Additional information on 4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol

4-[(1H-1,3-Benzodiazol-1-yl)methyl]oxan-4-ol: A Comprehensive Overview

The compound with CAS No 2175979-13-0, known as 4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a tetrahydropyran ring system. The benzodiazole group, a fused bicyclic structure consisting of a benzene ring and a diazole ring, is known for its versatile reactivity and potential applications in drug design. The tetrahydropyran ring, on the other hand, introduces hydroxyl functionality, enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol as a scaffold for developing novel therapeutic agents. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its structural flexibility to incorporate additional functional groups. For instance, modifications to the benzodiazole ring have been shown to significantly influence the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of 4-[(1H-1,3-benzodiazol-1-yl)methyl]oxan-4-ol involves a multi-step process that typically begins with the preparation of the benzodiazole core. This is followed by the introduction of the tetrahydropyran moiety through either ring-closing reactions or direct coupling strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One of the most exciting developments in the study of this compound is its application in materials science. The benzodiazole group's inherent aromaticity and conjugation make it an ideal component for designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating 4-(benzodiazolyl)methyltetrahydropyranols into polymer frameworks can enhance their electronic properties, paving the way for next-generation optoelectronic devices.

In addition to its chemical significance, 4-(benzodiazolyl)methyltetrahydropyranols have also been investigated for their biological activity. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for developing natural health products. Furthermore, its ability to modulate cellular signaling pathways makes it a potential lead compound for anticancer drug development.

The structural versatility of 4-(benzodiazolyl)methyltetrahydropyranols has also led to its use as a building block in total synthesis efforts. Chemists have employed this compound to construct complex natural products, showcasing its utility in constructing intricate molecular architectures. Its role as an intermediate in such syntheses underscores its importance in both academic and industrial settings.

From a manufacturing standpoint, the production of CAS No 2175979-13-0 has seen improvements due to green chemistry initiatives. Modern synthesis routes now prioritize the use of environmentally friendly reagents and energy-efficient processes, aligning with global sustainability goals.

In conclusion, 4-(benzodiazolyl)methyltetrahydropyranols, or CAS No 2175979–13–0, stands out as a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary chemistry.